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Compound of Interest

Compound Name: Norethisterone enanthate
CAS No.: 3836-23-5
Cat. No.: B1679913
Get Quote
. J

For Immediate Implementation by Laboratory Personnel

Norethisterone enanthate, a synthetic progestin, requires meticulous disposal procedures
due to its potential environmental impact and classification as a hazardous substance. As a
suspected carcinogen and reproductive toxin, improper disposal can pose significant risks to
both human health and aquatic ecosystems.[1][2] Adherence to the following guidelines is
critical for ensuring laboratory safety and environmental stewardship.

Immediate Safety and Handling Precautions

Before commencing any disposal procedures, consult the Safety Data Sheet (SDS) for
norethisterone enanthate.[1][2][3][4] Always wear appropriate personal protective equipment
(PPE), including safety goggles, chemical-resistant gloves, and a lab coat. All handling of the
compound and its waste should occur in a well-ventilated area, preferably within a certified
chemical fume hood.

Disposal Workflow and Logical Relationships
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The proper disposal of norethisterone enanthate follows a structured workflow to ensure
safety and compliance. The process begins with the segregation of waste and culminates in its
final, environmentally sound disposal.
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Figure 1. Disposal Workflow for Norethisterone Enanthate
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Figure 2. On-site Chemical Degradation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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